Bromo(chloro)lead
Description
Bromo(chloro)lead refers to a hypothetical or less-common lead-based compound incorporating bromine (Br) and chlorine (Cl) as substituents. While direct references to this specific compound are absent in the provided evidence, analogous halogenated lead compounds are known for their roles in coordination chemistry, materials science, and industrial applications. Lead halides, such as PbCl₂ and PbBr₂, are well-documented, but mixed halogen derivatives like this compound may exhibit unique physicochemical properties due to the synergistic effects of bromo and chloro groups. These electron-withdrawing halogens can influence the compound’s stability, solubility, and reactivity, making it relevant in catalytic or semiconductor contexts .
Properties
CAS No. |
13778-36-4 |
|---|---|
Molecular Formula |
BrClPb |
Molecular Weight |
322 g/mol |
IUPAC Name |
bromo(chloro)lead |
InChI |
InChI=1S/BrH.ClH.Pb/h2*1H;/q;;+2/p-2 |
InChI Key |
ATMKIOHDSQEHSM-UHFFFAOYSA-L |
Canonical SMILES |
Cl[Pb]Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of bromo(chloro)lead typically involves the reaction of lead compounds with bromine and chlorine sources. One common method is the direct halogenation of lead using bromine and chlorine gases under controlled conditions. The reaction is usually carried out in a solvent such as acetic acid or chloroform to facilitate the halogenation process.
Industrial Production Methods
On an industrial scale, this compound can be produced by reacting lead oxide with a mixture of bromine and chlorine gases. The reaction is conducted at elevated temperatures to ensure complete halogenation of the lead compound. The resulting product is then purified through recrystallization or distillation to obtain high-purity this compound.
Chemical Reactions Analysis
Types of Reactions
Bromo(chloro)lead undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized to form lead oxides and halogen gases.
Reduction: Reduction reactions can convert this compound to elemental lead and halogenated hydrocarbons.
Substitution: this compound can participate in substitution reactions where the bromine or chlorine atoms are replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Reagents like sodium iodide in acetone can facilitate halogen exchange reactions.
Major Products Formed
Oxidation: Lead oxides and halogen gases (bromine and chlorine).
Reduction: Elemental lead and halogenated hydrocarbons.
Substitution: Lead compounds with different halogen or functional group substitutions.
Scientific Research Applications
Bromo(chloro)lead has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Studied for its potential effects on biological systems and its use in biochemical assays.
Medicine: Investigated for its potential therapeutic properties and as a diagnostic tool in medical imaging.
Industry: Utilized in the production of specialty chemicals and materials, including lead-based semiconductors and photovoltaic cells.
Mechanism of Action
The mechanism of action of bromo(chloro)lead involves its interaction with molecular targets and pathways within chemical and biological systems. The compound can act as a catalyst by facilitating electron transfer reactions and stabilizing reaction intermediates. In biological systems, this compound can interact with cellular components, potentially affecting cellular processes and signaling pathways.
Comparison with Similar Compounds
Structural and Electronic Properties
Bromo(chloro)lead can be compared to other lead halides (e.g., PbCl₂, PbBr₂, PbI₂) and mixed halogenated metal complexes. For instance:
- Lead(II) Chloride (PbCl₂): Highly ionic, with a orthorhombic crystal structure.
- Lead(II) Bromide (PbBr₂) : Exhibits higher solubility in polar solvents compared to PbCl₂ due to bromine’s larger atomic radius and polarizability.
- Mixed Halogen Analogs (e.g., CdCl₂/Br₂) : highlights bimetallic complexes (e.g., NiCd(phen)X₄) with mixed chloro/bromo occupancy, where halogen choice affects coordination geometry and network formation. This compound may adopt similar tetrahedral or octahedral geometries, depending on ligand interactions .
Table 1: Comparative Properties of Lead Halides
| Compound | Halogen Substituents | Solubility (Water) | Crystal Structure | Notable Applications |
|---|---|---|---|---|
| PbCl₂ | Cl⁻ | 0.67 g/100 mL | Orthorhombic | Catalysis, pigments |
| PbBr₂ | Br⁻ | 4.55 g/100 mL | Orthorhombic | Photovoltaics |
| This compound | Br⁻, Cl⁻ | Theoretical | Hypothetical | Semiconductor design |
Table 2: Antimicrobial Activity of Halogenated Compounds
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